Cas no 79-74-3 (2,5-Di-tert-amylhydroquinone)

• Product name: 2,5-Di-tert-amylhydroquinone
• CAS No: 79-74-3
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• MDL: MFCD00027029
• CID: 34187
• PubChem ID: 87566994

2,5-Di-tert-amylhydroquinone Chemical and Physical Properties

Names and Identifiers

• 2,5-Di-tert-pentylbenzene-1,4-diol
• 2,5-Bis(1,1-dimethylpropyl)hydroquinone
• 2,5-Di-tert-amylhydroquinone
• 2,5-Di(tert-amyl)hydroquinone
• Lowinox? AH25
• 2,5-Di-tert-pentylhydroquinone
• Santouar A
• Santovar A
• Dahq
• Antage DAH
• Diamylhydroquinone
• 1,4-Benzenediol, 2,5-bis(1,1-dimethylpropyl)-
• 2,5-Di-t-amylhydroquinone
• Hydroquinone, 2,5-di-tert-pentyl-
• Hydroquinone, 2,5-di-t-pentyl-
• Hydroquinone, 2,5-di-tert-amyl-
• 2,5-DI-T-PENTYLHYDROQUINONE
• 2,5-Di-tert-amylbenzene-1,4-diol
• 2,5-bis(2-methylbutan-2-yl)benzene-1,4-diol
• 2,
• 2,5-Bis(1,1-dimethylpropyl)-1,4-benzenediol (ACI)
• Hydroquinone, 2,5-di-tert-pentyl- (6CI, 7CI, 8CI)
• 2,5-Di(tert-amyl)-1,4-benzohydroquinone
• 2,5-Di-tert-pentyl-1,4-benzenediol
• AH 25
• Antioxidant DAH
• Bostex 517
• DAH
• DTAHQ
• Lowinox AH 25
• Nocrac DAH
• NSC 455
• NSC 6267
• Santovar TAHQ

• MDL： MFCD00027029
• Inchi： 1S/C16H26O2/c1-7-15(3,4)11-9-14(18)12(10-13(11)17)16(5,6)8-2/h9-10,17-18H,7-8H2,1-6H3
• InChI Key： CZNRFEXEPBITDS-UHFFFAOYSA-N
• SMILES： OC1C(C(CC)(C)C)=CC(O)=C(C(CC)(C)C)C=1

Computed Properties

• Exact Mass: 250.19300
• Monoisotopic Mass: 250.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 5.6
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• Color/Form: White or light beige powder
• Density: 0.9781 (rough estimate)
• Melting Point: 178.0 to 181.0 deg-C
• Boiling Point: 353.51°C (rough estimate)
• Flash Point: 162.7 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 40.46000
• LogP: 4.47300
• Merck: 3304
• Solubility: Soluble in ethyl acetate, insoluble in petroleum ether

2,5-Di-tert-amylhydroquinone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• RTECS：MX6300000
• Packing Group：II; III
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Packing Group：II; III
• Safety Term：4.1
• Hazard Level：4.1